Cas no 32636-70-7 (S-(diphenylmethyl) O,O-diethyl phosphorothioate)

• Product Name: S-(diphenylmethyl) O,O-diethyl phosphorothioate
• CAS No: 32636-70-7
• MF: C₁₇H₂₁O₃PS
• MW: 336.38560461998
• CID: 1451371
• PubChem ID: 169452
• Update Time: 2025-04-20

S-(diphenylmethyl) O,O-diethyl phosphorothioate Chemical and Physical Properties

Names and Identifiers

• S-(diphenylmethyl) O,O-diethyl phosphorothioate
• [diethoxyphosphorylsulfanyl(phenyl)methyl]benzene
• DTXSID40186317
• 32636-70-7
• Phosphorothioic acid, S-(diphenylmethyl) O,O-diethyl ester
• BRN 1996725

• Inchi： 1S/C17H21O3PS/c1-3-19-21(18,20-4-2)22-17(15-11-7-5-8-12-15)16-13-9-6-10-14-16/h5-14,17H,3-4H2,1-2H3
• InChI Key： CPWUZXZEWLROMQ-UHFFFAOYSA-N
• SMILES： S(C(C1C=CC=CC=1)C1C=CC=CC=1)P(=O)(OCC)OCC

Computed Properties

• Exact Mass: 336.09503
• Monoisotopic Mass: 336.09490270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 60.8Ų

Experimental Properties

• PSA: 35.53